Cas no 25026-32-8 (m-cresol-d3 (methyl-d3))

• Product Name: m-cresol-d3 (methyl-d3)
• CAS No: 25026-32-8
• MF: C₇H₈O
• MW: 111.156307220459
• MDL: MFCD03428137
• CID: 913413
• PubChem ID: 45785211
• Update Time: 2025-06-10

m-cresol-d3 (methyl-d3) Chemical and Physical Properties

Names and Identifiers

• m-cresol-d3 (methyl-d3)
• 3-(Methyl-d3)phenol
• 25026-32-8
• 3-(Methyl-d3)-phenol
• D98620
• EN300-743372
• 3-(trideuteriomethyl)phenol
• m-Cresol-d3(methyl-d3)
• A935345
• AKOS015944783
• 3-(2H3)methylphenol

• MDL： MFCD03428137
• Inchi： 1S/C7H8O/c1-6-3-2-4-7(8)5-6/h2-5,8H,1H3/i1D3
• InChI Key： RLSSMJSEOOYNOY-FIBGUPNXSA-N
• SMILES： OC1=CC=CC(C([2H])([2H])[2H])=C1

Computed Properties

• Exact Mass: 111.076
• Monoisotopic Mass: 111.076
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 0
• Complexity: 70.8
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 20.2A^2

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.0±0.1 g/cm3
• Melting Point: No data available
• Boiling Point: 202.3±0.0 °C at 760 mmHg
• Flash Point: 86.1±0.0 °C
• Vapor Pressure: No data available

m-cresol-d3 (methyl-d3) Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Meta cresols
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Cresols Meta cresols

Additional information on m-cresol-d3 (methyl-d3)

Comprehensive Guide to m-Cresol-d3 (Methyl-d3) (CAS No. 25026-32-8): Properties, Applications, and Industry Insights

In the realm of isotopic labeling and analytical chemistry, m-Cresol-d3 (Methyl-d3) (CAS No. 25026-32-8) stands out as a critical deuterated compound. This chemically modified derivative of m-cresol, where three hydrogen atoms are replaced by deuterium (D3), is widely utilized in NMR spectroscopy, mass spectrometry, and pharmaceutical research. Its unique isotopic signature allows researchers to track molecular behavior with unparalleled precision, making it indispensable in modern scientific investigations.

The growing demand for deuterated compounds like m-Cresol-d3 is driven by advancements in drug discovery and metabolomics. With the rise of precision medicine and AI-driven molecular modeling, scientists increasingly rely on isotopically labeled analogs to study metabolic pathways, protein interactions, and environmental degradation processes. Searches for terms such as "deuterated solvents for NMR" or "isotopic labeling techniques" reflect this trend, highlighting the compound's relevance in cutting-edge research.

From a structural perspective, m-Cresol-d3 retains the aromatic properties of its non-deuterated counterpart while offering distinct advantages in spectral analysis. The deuterium substitution at the methyl group minimizes signal interference in proton NMR, enabling clearer detection of adjacent functional groups. This feature is particularly valuable in organic synthesis and quality control applications, where trace impurities must be identified with high sensitivity.

Beyond laboratory settings, m-Cresol-d3 plays a role in material science and industrial catalysis. Recent studies explore its potential as a tracer in polymer chemistry, where deuterated monomers help monitor polymerization kinetics. Additionally, its stability under high-temperature conditions makes it suitable for mechanistic studies in petrochemical refining—a topic frequently searched alongside terms like "deuterated catalyst probes".

Environmental scientists also employ m-Cresol-d3 as an internal standard in LC-MS analyses of phenolic pollutants. As concerns grow over water contamination and sustainable remediation, this application aligns with popular search queries such as "detection methods for aromatic pollutants". The compound's low ecological impact (due to minimal radioactive emissions compared to tritiated labels) further supports its adoption in green chemistry initiatives.

Quality considerations for CAS No. 25026-32-8 emphasize the need for high isotopic purity (typically ≥98 atom% D), which directly affects experimental reproducibility. Suppliers often highlight batch-to-batch consistency—a key concern for researchers troubleshooting spectral anomalies. Discussions in forums frequently address questions like "how to verify deuterium incorporation", underscoring the technical nuances of working with labeled compounds.

Looking ahead, innovations in continuous-flow synthesis may reduce production costs for m-Cresol-d3, addressing current limitations in scalability. As high-throughput screening becomes mainstream, demand for reliable deuterated building blocks will likely surge—a trend mirrored by rising searches for "deuterated reagents suppliers". With its versatile applications and expanding role in interdisciplinary research, m-Cresol-d3 (Methyl-d3) remains a cornerstone of isotopic chemistry.